Cas no 2168800-46-0 (4-4-(chloromethyl)-3-methyl-1H-pyrazol-1-yl-2,6-dimethylpyrimidine)

• Product Name: 4-4-(chloromethyl)-3-methyl-1H-pyrazol-1-yl-2,6-dimethylpyrimidine
• CAS No: 2168800-46-0
• MF: C₁₁H₁₃ClN₄
• MW: 236.70072054863
• CID: 6190523
• PubChem ID: 165526560
• Update Time: 2025-08-05

4-4-(chloromethyl)-3-methyl-1H-pyrazol-1-yl-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(chloromethyl)-3-methyl-1H-pyrazol-1-yl-2,6-dimethylpyrimidine
• 4-[4-(chloromethyl)-3-methyl-1H-pyrazol-1-yl]-2,6-dimethylpyrimidine
• EN300-1461269
• 2168800-46-0

• Inchi： 1S/C11H13ClN4/c1-7-4-11(14-9(3)13-7)16-6-10(5-12)8(2)15-16/h4,6H,5H2,1-3H3
• InChI Key： KZJORYHZUFUEQZ-UHFFFAOYSA-N
• SMILES： ClCC1=CN(C2C=C(C)N=C(C)N=2)N=C1C

Computed Properties

• Exact Mass: 236.0828741g/mol
• Monoisotopic Mass: 236.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.6Ų

Additional information on 4-4-(chloromethyl)-3-methyl-1H-pyrazol-1-yl-2,6-dimethylpyrimidine

Introduction to 4-4-(chloromethyl)-3-methyl-1H-pyrazol-1-yl-2,6-dimethylpyrimidine (CAS No. 2168800-46-0)

4-4-(chloromethyl)-3-methyl-1H-pyrazol-1-yl-2,6-dimethylpyrimidine, identified by its CAS number 2168800-46-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring system that is widely recognized for its biological activity and pharmacological relevance. The presence of multiple functional groups, including a chloromethyl substituent and a methyl group on the pyrazole ring, makes this molecule a versatile scaffold for drug discovery and development.

The pyrazol-1-yl moiety in the molecular structure is particularly noteworthy, as it is often associated with compounds exhibiting kinase inhibition properties. Pyrazole derivatives have been extensively studied for their potential in targeting various enzymes and receptors involved in cancer, inflammation, and infectious diseases. The 2,6-dimethylpyrimidine component further enhances the compound's complexity, contributing to its unique electronic and steric properties that may influence its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for protein kinases, which are critical targets in oncology and immunology. The 4-4-(chloromethyl)-3-methyl-1H-pyrazol-1-yl-2,6-dimethylpyrimidine scaffold aligns well with this trend, as it combines elements known to interact with ATP-binding pockets of kinases. For instance, studies have shown that pyrazole-based inhibitors can disrupt the ATPase activity of kinases such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors or TKIs). These kinases are implicated in various signaling pathways that drive cell proliferation and survival, making them attractive therapeutic targets.

The chloromethyl group serves as a reactive handle for further derivatization, allowing chemists to introduce additional functionalities through nucleophilic addition reactions. This feature is particularly useful in medicinal chemistry for generating libraries of analogs with tailored biological activities. Researchers have leveraged this reactivity to develop compounds that exhibit inhibitory effects against specific kinases or modulate other biological pathways. For example, modifications at the chloromethyl position have been explored to enhance binding affinity or improve metabolic stability.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel kinase inhibitors. The 4-4-(chloromethyl)-3-methyl-1H-pyrazol-1-yl-2,6-dimethylpyrimidine structure has been subjected to virtual screening against large kinase databases to identify potential hits. These computational approaches often rely on molecular docking simulations to predict how a compound will interact with its target enzyme. The results suggest that this scaffold may bind effectively to the ATP-binding site of certain kinases, potentially leading to the development of new anticancer agents.

Beyond kinase inhibition, the pyrazol-1-yl and dimethylpyrimidine moieties have been investigated for their roles in modulating other biological processes. For instance, pyrazole derivatives have demonstrated anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production. Similarly, dimethylpyrimidine structures are known to interact with DNA repair enzymes and transcription factors, which could be relevant in treating inflammatory diseases or cancer.

The synthesis of 4-4-(chloromethyl)-3-methyl-1H-pyrazol-1-yl-2,6-dimethylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and methylation. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing costs and improving scalability for preclinical studies.

In preclinical research, this compound has been evaluated for its potential therapeutic effects using both in vitro and in vivo models. Initial studies indicate that it exhibits moderate inhibitory activity against certain kinases at submicromolar concentrations. However, further optimization is needed to enhance potency while minimizing off-target effects. Researchers are exploring structural modifications such as replacing the chloromethyl group with other bioisosteric functionalities or introducing additional substituents on the pyrazole ring.

The pharmacokinetic profile of 4-(4-chloromethyl)-3-methyl-pyrazol[1]-yl]-2-hydroxymethyldihydro-pyrimidinone, a derivative of our compound of interest, 2168800 46 0, is also under investigation. Factors such as solubility, stability in biological fluids, and metabolic clearance rates are critical determinants of drug efficacy and safety. Computational modeling techniques are being employed to predict these properties early in the drug development process, 2168800 46 0, saving time and resources compared to traditional experimental methods.

Future directions in research may include exploring the compound's potential in combination therapies, 2168800 46 0, where it could be paired with other agents to achieve synergistic effects or overcome resistance mechanisms. Additionally, 2168800 46 0, investigating its role in modulating immune responses or interacting with other signaling pathways could open up new therapeutic avenues beyond oncology.

In conclusion, 2168800 46 0, the compound named 4-(4-chloromethyl)-3-methyl-pyrazol[1]-yl]-2-hydroxymethyldihydro-pyrimidinone, identified by CAS number 2168800 46 0, represents a promising lead structure for drug discovery efforts targeting protein kinases and other relevant biological pathways. Its unique structural features offer opportunities for further optimization, 2168800 46 0, while recent advances in synthetic chemistry and computational biology are poised to accelerate its development into a novel therapeutic agent.